Cas no 19765-65-2 (3-hydroxy-3,7-dihydro-6H-purin-6-one)
19765-65-2 structure
Product Name:3-hydroxy-3,7-dihydro-6H-purin-6-one
CAS No:19765-65-2
MF:C5H4N4O2
MW:152.110859870911
CID:1389822
PubChem ID:192963
Update Time:2025-04-20
3-hydroxy-3,7-dihydro-6H-purin-6-one Chemical and Physical Properties
Names and Identifiers
-
- 3-hydroxy-3,7-dihydro-6H-purin-6-one
- HYPOXANTHINE 3-N-OXIDE
- 3-oxo-vobasan-17-oic acid methyl ester
- 3-Oxo-vobasan-17-saeure-methylester
- 3-oxy-1,7(9)-dihydro-purin-6-one
- Hypoxanthin 1-N-oxid
- Hypoxanthin-3-N-oxid
- hypoxanthine-3-N-oxide
- vobasine
- Hypoxanthine 3-oxide
- 3-hydroxy-7H-purin-6-one
- hypoxanthine-3-oxide
- 3-Hydroxy-3H-purin-6(9H)-one
- 3-hydroxy-3,9-dihydro-6H-purin-6-one
- Q1641498
- QZ7007M0B0
- s11540
- 55402-91-0
- CHEBI:72574
- DIHYDRO-6H-PURIN-6-ONE 3-OXIDE
- 6-HYDROXY-9H-PURINE3-N-OXIDE
- J-518791
- HYPOXANTHINE, 3-OXIDE
- SCHEMBL9513020
- SY316974
- 3-hydroxyhypoxanthine
- 6-hydroxy-9H-purin-3-ium-3-olate
- schreckstoff
- 6-HYDROXY-9H-PURINE 3-N-OXIDE
- AKOS025405283
- 1,7-Dihydro-6H-purin-6-one 3-oxide
- DTXSID50941530
- MFCD20678185
- DB-082511
- 6H-PURIN-6-ONE, 1,9-DIHYDRO-, 3-OXIDE
- 19765-65-2
- UNII-QZ7007M0B0
- 6-Oxo-6,9-dihydro-1H-purine 3-oxide
-
- MDL： MFCD12912670
- Inchi： 1S/C5H4N4O2/c10-5-3-4(7-1-6-3)9(11)2-8-5/h1-2,11H,(H,6,7)
- InChI Key： RVVZOZMPKROZAR-UHFFFAOYSA-N
- SMILES： ON1C=NC(C2=C1N=CN2)=O
Computed Properties
- Exact Mass: 152.03300
- Monoisotopic Mass: 152.03342538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 81.6Ų
Experimental Properties
- PSA: 87.00000
- LogP: -0.32030
3-hydroxy-3,7-dihydro-6H-purin-6-one Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
19765-65-2 (3-hydroxy-3,7-dihydro-6H-purin-6-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk